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Compound of Interest

Compound Name: Scutebata A

cat. No.: B572710

An In-depth Technical Guide to Scutebata A: Structure and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scutebata A is a neoclerodane diterpenoid isolated from the plant Scutellaria barbata, a herb
used in traditional Chinese medicine. This document provides a comprehensive overview of the
structure, chemical properties, and biological activities of Scutebata A, with a focus on its
potential as an anti-tumor agent. The information presented herein is compiled from peer-
reviewed scientific literature to support further research and development efforts.

Chemical Structure and Properties

The chemical structure of Scutebata A was elucidated through extensive spectroscopic
analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and high-
resolution mass spectrometry.

Table 1: Chemical and Physical Properties of Scutebata A

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b572710?utm_src=pdf-interest
https://www.benchchem.com/product/b572710?utm_src=pdf-body
https://www.benchchem.com/product/b572710?utm_src=pdf-body
https://www.benchchem.com/product/b572710?utm_src=pdf-body
https://www.benchchem.com/product/b572710?utm_src=pdf-body
https://www.benchchem.com/product/b572710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Formula C36H40010 [Zhu et al., 2010]
Molecular Weight 632.70 g/mol [Zhu et al., 2010]
CAS Number 1207181-57-4 [Zhu et al., 2010]
Class Neoclerodane Diterpenoid [Zhu et al., 2010]
Appearance White amorphous powder [Zhu et al., 2010]
Optical Rotation [0]?°D -54.5 (c 0.5, MeOH) [Zhu et al., 2010]

Structural Elucidation

The structure of Scutebata A was determined by Zhu et al. (2010) based on the following
spectroscopic data:

e HR-ESI-MS: The molecular formula was established as CsesH40010 from the quasi-molecular
ion peak.

e 1H and 3C NMR: The NMR spectra indicated the presence of a neoclerodane skeleton with
characteristic signals for the lactone ring and other functional groups. The relative
configuration was deduced using ROESY data and computational DFT methods.[1]

Biological Activity: Cytotoxicity

Scutebata A has demonstrated cytotoxic activity against various human cancer cell lines. This
has been a primary focus of the research into its potential therapeutic applications.

Table 2: In Vitro Cytotoxicity of Scutebata A (ICso Values)
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Cell Line Cancer Type ICs0 (M) Reference
SK-BR-3 Breast Cancer 15.2 [Zhu et al., 2010]
LoVo Colon Cancer 4.57 [Wang et al., 2019]
MCF-7 Breast Cancer 7.68 [Wang et al., 2019]
SMMC-7721 Hepatoma 531 [Wang et al., 2019]
HCT-116 Colon Cancer 6.23 [Wang et al., 2019]

Mechanism of Action and Signaling Pathways

While the precise signaling pathways for Scutebata A are still under investigation, studies on
related compounds from Scutellaria barbata and the plant extract itself provide significant
insights into its potential mechanism of action, which is believed to involve the induction of
apoptosis through multiple signaling cascades.

Apoptosis Induction Signaling Pathway (Hypothesized
for Scutebata A)

The following diagram illustrates a potential signaling pathway for the induction of apoptosis by
diterpenoids from Scutellaria barbata, based on studies of related compounds like
Scutebarbatine A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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